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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210 Get Quote

Eicosyltriethylammonium Bromide: A Technical
Safety and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always refer to the original SDS and institutional safety protocols before handling this chemical.

Chemical Identification and Physical Properties
Eicosyltriethylammonium bromide is a quaternary ammonium salt.[1][2][3][4][5] Its chemical

structure consists of a twenty-carbon alkyl chain (eicosyl) attached to a positively charged

nitrogen atom, which is also bonded to three ethyl groups. The bromide ion acts as the

counterion.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 75222-49-0 [1][2][3][4][5]

Molecular Formula C26H56BrN [1][2][3]

Molecular Weight 462.63 g/mol [1][2][3]

Appearance Solid, Powder [6]

Color White [6]

Odor Slight [6]

Storage Temperature Room temperature [3][6]

Hazard Identification and Classification
Eicosyltriethylammonium bromide is classified as a hazardous substance. The primary

hazards are summarized in the table below.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4
H302: Harmful if swallowed.[7]

[8]

Skin irritation 2
H315: Causes skin irritation.[7]

[8][9]

Serious eye damage 1
H318: Causes serious eye

damage.[7][8]

Specific target organ toxicity -

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.[7][8]

Specific target organ toxicity -

repeated exposure, Oral

(Gastrointestinal tract)

2

H373: May cause damage to

organs (Gastrointestinal tract)

through prolonged or repeated

exposure if swallowed.[7][8]

Short-term (acute) aquatic

hazard
1 H400: Very toxic to aquatic life.

Long-term (chronic) aquatic

hazard
1

H410: Very toxic to aquatic life

with long lasting effects.[7][8]

Diagram 1: Hazard Relationship Overview
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Routes of Exposure Resulting Health Hazards

Ingestion

Harmful if Swallowed (H302)

Organ Damage (H373)
(Gastrointestinal Tract)

Inhalation Respiratory Irritation (H335)

Skin Contact Skin Irritation (H315)

Eye Contact Serious Eye Damage (H318)

Click to download full resolution via product page

Caption: Logical relationships between routes of exposure and health hazards.

Handling Precautions and Experimental Protocols
Strict adherence to safety protocols is mandatory when handling Eicosyltriethylammonium
bromide. The following sections detail the necessary precautions and a general experimental

workflow.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is required:
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Eye/Face Protection: Wear chemical safety goggles and a face shield.[6][9]

Hand Protection: Wear protective gloves.[9] Nitrile rubber gloves are a suitable option.

Skin and Body Protection: Wear protective clothing and boots as required to prevent skin

exposure.[9] A lab coat is the minimum requirement.

Respiratory Protection: In case of dust or aerosol generation, use a dust respirator.[9]

Ensure the respirator is NIOSH/MSHA or European Standard EN 149 approved.[10][11]

General Handling Protocol
Ventilation: Handling should be performed in a well-ventilated area.[9] The use of a local

exhaust or a chemical fume hood is strongly recommended to prevent dust dispersion.[9]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[6][9] Do not breathe dust.[7][8]

Hygiene: Wash hands and face thoroughly after handling.[7][9] Do not eat, drink, or smoke in

the work area.[7][8]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[6][7] Store locked

up.[7][12]

Diagram 2: Safe Handling Workflow
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Start

1. Assess Risks & Review SDS

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Ventilated Work Area
(Fume Hood)

4. Handle Chemical
(Avoid Dust Generation)

5. Decontaminate & Clean Up

6. Doff PPE

7. Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Eicosyltriethylammonium bromide.
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First-Aid Measures
In case of exposure, follow these first-aid measures and seek immediate medical attention.

Table 3: First-Aid Procedures

Exposure Route Procedure

If Swallowed

Call a POISON CENTER or doctor if you feel

unwell.[7][8] Rinse mouth.[7][8] Do NOT induce

vomiting.[10][11]

If on Skin

Wash with plenty of soap and water.[7][8] If skin

irritation occurs, get medical advice/attention.[7]

[9] Take off contaminated clothing and wash it

before reuse.[7][9]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[7][8] Call a POISON

CENTER or doctor if you feel unwell.[7][8] If not

breathing, give artificial respiration.[11]

If in Eyes

Rinse cautiously with water for several minutes.

[7][8][9] Remove contact lenses, if present and

easy to do.[7][8][9] Continue rinsing.[7][8][9]

Immediately call a POISON CENTER or doctor.

[7]

Accidental Release and Firefighting Measures
Accidental Release
In the event of a spill, evacuate the area and ensure adequate ventilation.[7] Avoid inhalation of

dust and contact with the substance.[7]

Containment and Cleanup:

Cover drains to prevent entry into the sewer system.[7]

Collect, bind, and pump off spills.[7]
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Take up the material dry and dispose of it properly.[7]

Clean the affected area thoroughly.[7]

Avoid the generation of dust.[7]

Firefighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Special Hazards: The substance is combustible.[7] Hazardous combustion products include

carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[7] Vapors are heavier

than air and may form explosive mixtures with air upon intense heating.[7]

Firefighter Protection: Firefighters should stay in the danger area only with a self-contained

breathing apparatus.[7] Protective clothing should be worn to prevent skin contact.[7]

Ecological Information
Eicosyltriethylammonium bromide is very toxic to aquatic life with long-lasting effects.[7][8]

Avoid release to the environment and do not let the product enter drains.[7][8]

Table 4: Ecotoxicity Data

Test Species Result Exposure Time Guideline

Chronic toxicity
Daphnia magna

(Water flea)

NOEC: 0.023

mg/L
21 days

OECD Test

Guideline 211

Biodegradability Aerobic
100% (Readily

biodegradable)
11 days

OECD Test

Guideline 301E

Bioaccumulation
Cyprinus carpio

(Carp)
BCF: 407 - 741 8 Weeks -

Note: Ecotoxicity data is based on a similar substance, N-Cetyl-N,N,N-trimethylammonium

bromide, as per the available SDS.[7]
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Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[7] Do

not mix with other waste.[7] Handle uncleaned containers as you would the product itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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